![molecular formula C17H21N3O B11805469 2-(6-(2,5-Dimethyl-1H-pyrrol-1-yl)pyridin-3-yl)piperidine-1-carbaldehyde](/img/structure/B11805469.png)
2-(6-(2,5-Dimethyl-1H-pyrrol-1-yl)pyridin-3-yl)piperidine-1-carbaldehyde
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Overview
Description
2-(6-(2,5-Dimethyl-1H-pyrrol-1-yl)pyridin-3-yl)piperidine-1-carbaldehyde is a heterocyclic compound that features a pyrrole ring, a pyridine ring, and a piperidine ring
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-(6-(2,5-Dimethyl-1H-pyrrol-1-yl)pyridin-3-yl)piperidine-1-carbaldehyde typically involves multi-step organic reactions. One common method involves the reaction of 2,5-dimethylpyrrole with a suitable pyridine derivative under controlled conditions. The reaction is often carried out in the presence of a catalyst and under an inert atmosphere to prevent unwanted side reactions .
Industrial Production Methods
Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and automated systems to ensure consistent production. The use of high-purity reagents and stringent quality control measures are essential to achieve the desired product specifications .
Chemical Reactions Analysis
Types of Reactions
2-(6-(2,5-Dimethyl-1H-pyrrol-1-yl)pyridin-3-yl)piperidine-1-carbaldehyde can undergo various chemical reactions, including:
Oxidation: The aldehyde group can be oxidized to a carboxylic acid.
Reduction: The aldehyde group can be reduced to a primary alcohol.
Substitution: The pyrrole and pyridine rings can undergo electrophilic and nucleophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are typically used.
Substitution: Reagents like halogens (e.g., chlorine, bromine) and nucleophiles (e.g., amines, thiols) are commonly employed.
Major Products Formed
Oxidation: Formation of the corresponding carboxylic acid.
Reduction: Formation of the corresponding primary alcohol.
Substitution: Formation of various substituted derivatives depending on the reagents used.
Scientific Research Applications
2-(6-(2,5-Dimethyl-1H-pyrrol-1-yl)pyridin-3-yl)piperidine-1-carbaldehyde has several scientific research applications:
Chemistry: Used as a building block for the synthesis of more complex molecules.
Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: Explored as a potential lead compound for drug development.
Industry: Utilized in the development of advanced materials and as a precursor for functionalized polymers.
Comparison with Similar Compounds
Similar Compounds
2,5-Dimethylpyrrole: Shares the pyrrole ring structure but lacks the pyridine and piperidine rings.
Pyridine-3-carbaldehyde: Contains the pyridine ring and aldehyde group but lacks the pyrrole and piperidine rings.
Piperidine-1-carbaldehyde: Features the piperidine ring and aldehyde group but lacks the pyrrole and pyridine rings.
Uniqueness
2-(6-(2,5-Dimethyl-1H-pyrrol-1-yl)pyridin-3-yl)piperidine-1-carbaldehyde is unique due to its combination of three different heterocyclic rings, which imparts distinct chemical and biological properties. This structural diversity makes it a valuable compound for various research and industrial applications .
Properties
Molecular Formula |
C17H21N3O |
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Molecular Weight |
283.37 g/mol |
IUPAC Name |
2-[6-(2,5-dimethylpyrrol-1-yl)pyridin-3-yl]piperidine-1-carbaldehyde |
InChI |
InChI=1S/C17H21N3O/c1-13-6-7-14(2)20(13)17-9-8-15(11-18-17)16-5-3-4-10-19(16)12-21/h6-9,11-12,16H,3-5,10H2,1-2H3 |
InChI Key |
WEGYSSNPARTKDN-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC=C(N1C2=NC=C(C=C2)C3CCCCN3C=O)C |
Origin of Product |
United States |
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